Cas no 1261581-45-6 (2-chloro-4-[4-(trifluoromethyl)phenyl]phenol)

• Product Name: 2-chloro-4-[4-(trifluoromethyl)phenyl]phenol
• CAS No: 1261581-45-6
• MF: C₁₃H₈ClF₃O
• MW: 272.650233268738
• MDL: MFCD18315714
• CID: 1219131
• PubChem ID: 53221448
• Update Time: 2025-06-29

2-chloro-4-[4-(trifluoromethyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-[4-(trifluoromethyl)phenyl]phenol
• QKVDMMVNKNLXNS-UHFFFAOYSA-N
• 1261581-45-6
• 3-Chloro-4'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
• 2-CHLORO-4-(4-TRIFLUOROMETHYLPHENYL)PHENOL
• AKOS017557565
• 2-Chloro-4-(4-trifluoromethylphenyl)phenol, 95%
• DTXSID40686089
• SCHEMBL3992468
• MFCD18315714

• MDL： MFCD18315714
• Inchi： 1S/C13H8ClF3O/c14-11-7-9(3-6-12(11)18)8-1-4-10(5-2-8)13(15,16)17/h1-7,18H
• InChI Key： QKVDMMVNKNLXNS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C(F)(F)F)=CC=1)O

Computed Properties

• Exact Mass: 272.0215771g/mol
• Monoisotopic Mass: 272.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-4-[4-(trifluoromethyl)phenyl]phenol

2-Chloro-4-[4-(Trifluoromethyl)phenyl]phenol (CAS No. 1261581-45-6): An Overview of Its Properties, Applications, and Recent Research

2-Chloro-4-[4-(trifluoromethyl)phenyl]phenol (CAS No. 1261581-45-6) is a synthetic organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique structural and functional properties. This compound is characterized by the presence of a chloro substituent and a trifluoromethyl group, which confer specific chemical and biological activities. In this article, we will delve into the chemical structure, physical properties, applications, and recent research advancements related to 2-chloro-4-[4-(trifluoromethyl)phenyl]phenol.

Chemical Structure and Physical Properties

2-Chloro-4-[4-(trifluoromethyl)phenyl]phenol is a phenolic compound with the molecular formula C₁₃H₈ClF₃O. The presence of the chloro and trifluoromethyl groups imparts distinct characteristics to the molecule. The chloro substituent enhances the compound's lipophilicity, while the trifluoromethyl group increases its electron-withdrawing properties, making it highly stable and resistant to degradation. These features make 2-chloro-4-[4-(trifluoromethyl)phenyl]phenol an attractive candidate for various applications in medicinal chemistry and materials science.

The physical properties of 2-chloro-4-[4-(trifluoromethyl)phenyl]phenol include a melting point of approximately 90-92°C and a boiling point of around 300°C at atmospheric pressure. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various formulations and reactions.

Synthesis and Production

The synthesis of 2-chloro-4-[4-(trifluoromethyl)phenyl]phenol typically involves multistep reactions that start with the formation of a substituted benzene ring followed by functional group modifications. One common synthetic route involves the reaction of 4-chlorophenol with 4-(trifluoromethyl)benzoyl chloride in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction yields the desired product with high purity and yield.

The production process for 2-chloro-4-[4-(trifluoromethyl)phenyl]phenol is optimized to ensure high efficiency and minimal environmental impact. Advanced purification techniques such as column chromatography and recrystallization are employed to obtain the compound in its pure form. These methods are essential for maintaining the quality and consistency required for pharmaceutical and industrial applications.

Biological Activity and Applications

2-Chloro-4-[4-(trifluoromethyl)phenyl]phenol has been extensively studied for its biological activities, particularly in the context of medicinal chemistry. One of its key applications is as an intermediate in the synthesis of pharmaceuticals with potential therapeutic effects. For instance, it has been used as a building block in the development of drugs targeting specific enzymes or receptors involved in various diseases.

In recent research, 2-chloro-4-[4-(trifluoromethyl)phenyl]phenol has shown promising antiviral activity against several viral strains, including influenza A virus and herpes simplex virus (HSV). Studies have demonstrated that this compound can inhibit viral replication by interfering with key viral enzymes or disrupting viral entry into host cells. These findings have opened new avenues for its use in antiviral drug development.

Beyond antiviral applications, 2-chloro-4-[4-(trifluoromethyl)phenyl]phenol has also been explored for its potential anticancer properties. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. This makes it a valuable lead compound for further investigation in cancer therapy.

Safety Considerations and Environmental Impact

The safety profile of 2-chloro-4-[4-(trifluoromethyl)phenyl]phenol is an important aspect to consider in its use and handling. While it is generally considered safe when used under controlled conditions, appropriate precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure compliance with regulatory standards.

In terms of environmental impact, efforts are being made to develop more sustainable synthesis methods that minimize waste generation and reduce energy consumption. Green chemistry principles are increasingly being applied to optimize production processes, ensuring that the environmental footprint of manufacturing 2-chloro-4-[4-(trifluoromethyl)phenyl]phenol is minimized.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-chloro-4-[4-(trifluoromethyl)phenyl]phenol continues to uncover new insights into its potential applications and biological activities. Future studies may focus on optimizing its pharmacological properties through structural modifications or exploring novel delivery systems to enhance its therapeutic efficacy.

In conclusion, 2-chloro-4-[4-(trifluoromethyl)phenyl]phenol (CAS No. 1261581-45-6) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As research progresses, it is likely that new applications will emerge, contributing to advancements in medicine, materials science, and beyond.